4-Chloro-2-(2-methylphenoxy) benzoic acid

• Molecular Formula: C14H11ClO3
• Molecular Weight: 262.69 g/mol
• IUPAC Name: 4-chloro-2-(2-methylphenoxy)benzoic acid
• InChI: InChI=1S/C14H11ClO3/c1-9-4-2-3-5-12(9)18-13-8-10(15)6-7-11(13)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key: WBXNEKUDIIMTDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OC2=C(C=CC(=C2)Cl)C(=O)O

Description

4-Chloro-2-(2-methylphenoxy) benzoic acid is a useful research compound. Its molecular formula is C14H11ClO3 and its molecular weight is 262.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of the sodium salts of 2,4-dichlorobenzoic acid (V: X=Cl, R1 =4-Cl) (27.7 g, 130 mmol) and 2-methylphenol (III: R3 =H) (18.9 g, 145 mmol) were dissolved in dry dioxan (300 mL). CuCl (1.3 g, 13 mmol) and tris-[2-(2-methoxyethoxy)ethyl]amine (TDA-1) (4.2 g, 13 mmol) were added, and the mixture was heated at reflux under N2 for 8 hours. Excess solvent was evaporated under reduced pressure, and the residue was diluted with water and filtered. The filtrate was acidified with 2N HCl, and the resulting precipitate was collected, washed well with water and dried to yield 4-chloro-2-(2-methylphenoxy) benzoic acid (IV: R1 =4-Cl, R3 =H) (27 g, 79%), which was suitable for the next step. A sample was crystallized from aqueous MeOH as prisms, mp 158°-159° C. Anal. (C14H11ClO3), C,H,Cl.